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Compound of Interest

Compound Name: Cobalt protoporphyrin IX

Cat. No.: B1207404 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cobalt Protoporphyrin IX (CoPP) is a synthetic metalloporphyrin widely utilized in biomedical

research as a potent and specific inducer of heme oxygenase-1 (HO-1).[1][2][3] HO-1 is a

critical enzyme in cellular defense mechanisms, exerting antioxidant, anti-inflammatory, and

anti-apoptotic effects.[4][5] Consequently, CoPP is a valuable tool for investigating cellular

stress responses and exploring therapeutic strategies for a range of conditions, including

inflammation, ischemia-reperfusion injury, and viral infections.[1][2] Proper preparation of CoPP

stock solutions is a critical first step to ensure the accuracy and reproducibility of experimental

results. These application notes provide detailed protocols for the preparation, storage, and

handling of CoPP stock solutions.

Quantitative Data Summary
For ease of comparison, the following table summarizes the key quantitative data for preparing

CoPP stock solutions.
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Parameter Value Solvents Reference

Molecular Weight 655.03 g/mol - [6]

Solubility 30 mg/mL DMF

25 mg/mL DMSO

1 mg/mL Ethanol [7]

Soluble
Basic aqueous

solution (pH 8.5-9.0)
[8]

Recommended Stock

Concentrations
1 mM, 5 mM, 10 mM DMSO [1][9]

Storage Conditions (in

solvent)
-20°C 1 month [1][9]

-80°C 6 months [1][9]

Storage (as solid

powder)
-20°C 3 years [9]

4°C 2 years [9]

Experimental Protocols
Protocol 1: Preparation of CoPP Stock Solution in an
Organic Solvent (e.g., DMSO)
This protocol describes the preparation of a 10 mM CoPP stock solution in Dimethyl Sulfoxide

(DMSO).

Materials:

Cobalt (III) Protoporphyrin IX chloride (CoPP) powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials
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Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Pre-weighing Preparation: Allow the CoPP powder vial to equilibrate to room temperature

before opening to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of CoPP powder using a calibrated

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh 6.55 mg

of CoPP.

Dissolution: Add the weighed CoPP powder to a sterile amber microcentrifuge tube. Add the

appropriate volume of anhydrous DMSO. For a 10 mM solution, add 1 mL of DMSO for every

6.55 mg of CoPP.

Mixing: Tightly cap the tube and vortex thoroughly until the CoPP is completely dissolved.

The solution should be a clear, dark purple. Gentle warming may be applied if necessary to

aid dissolution.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,

amber microcentrifuge tubes to avoid repeated freeze-thaw cycles.[1] Store the aliquots at

-20°C for up to one month or at -80°C for up to six months.[1][9]

Protocol 2: Preparation of CoPP Stock Solution in a
Basic Aqueous Solution
This protocol is suitable for experiments where an organic solvent is not desirable.

Materials:

Cobalt (III) Protoporphyrin IX chloride (CoPP) powder

0.1 M Sodium Hydroxide (NaOH) or Tris base
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Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

pH meter

Pipettes and sterile filter tips

Procedure:

Pre-weighing Preparation: Allow the CoPP powder vial to come to room temperature before

opening.

Weighing: Weigh the desired amount of CoPP powder.

Initial Dissolution: Add a small volume of 0.1 M NaOH or Tris base to the CoPP powder to

create a concentrated slurry.

pH Adjustment: Gradually add more basic solution while monitoring the pH until the CoPP is

fully dissolved. The pH should be maintained between 8.5 and 9.0 for optimal solubility.[8]

Final Volume Adjustment: Once dissolved, bring the solution to the final desired volume with

the basic solution.

Aliquoting and Storage: Aliquot the solution into single-use volumes in sterile, amber tubes. It

is recommended to use this solution immediately, as the stability of CoPP in aqueous

solutions can be limited.[10] If short-term storage is necessary, store at -80°C and use as

soon as possible.

Safety and Handling Precautions
Cobalt Protoporphyrin IX should be handled with care. It is harmful if swallowed, causes skin

and eye irritation, and may cause respiratory irritation.[11] Always wear appropriate personal

protective equipment (PPE), including gloves, a lab coat, and safety glasses, when handling

the compound. Work in a well-ventilated area or a chemical fume hood.[11]
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Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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